Cas no 852141-05-0 (N-{4-5-(2,3-dimethoxyphenyl)-1-propanoyl-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide)

• Product name: N-{4-5-(2,3-dimethoxyphenyl)-1-propanoyl-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide
• CAS No: 852141-05-0
• MF: C₂₁H₂₅N₃O₅S
• MW: 431.505304098129
• CID: 6519878

N-{4-5-(2,3-dimethoxyphenyl)-1-propanoyl-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{4-5-(2,3-dimethoxyphenyl)-1-propanoyl-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide
• N-(4-(5-(2,3-dimethoxyphenyl)-1-propionyl-4,5-dihydro-1H-pyrazol-3-yl)phenyl)methanesulfonamide
• Methanesulfonamide, N-[4-[5-(2,3-dimethoxyphenyl)-4,5-dihydro-1-(1-oxopropyl)-1H-pyrazol-3-yl]phenyl]-

• Inchi： 1S/C21H25N3O5S/c1-5-20(25)24-18(16-7-6-8-19(28-2)21(16)29-3)13-17(22-24)14-9-11-15(12-10-14)23-30(4,26)27/h6-12,18,23H,5,13H2,1-4H3
• InChI Key： HCYXVPLUHZYQJR-UHFFFAOYSA-N
• SMILES： CS(NC1=CC=C(C2CC(C3=CC=CC(OC)=C3OC)N(C(=O)CC)N=2)C=C1)(=O)=O

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• Boiling Point: 572.4±60.0 °C(Predicted)
• pka: 8.42±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on N-{4-5-(2,3-dimethoxyphenyl)-1-propanoyl-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide

N-{4-[5-(2,3-Dimethoxyphenyl)-1-propanoyl-4,5-dihydro-1H-pyrazol-3-yl]phenyl}methanesulfonamide: A Comprehensive Overview

The compound with CAS No. 852141-05-0, known as N-{4-[5-(2,3-dimethoxyphenyl)-1-propanoyl-4,5-dihydro-1H-pyrazol-3-yl]phenyl}methanesulfonamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its complex structure, which includes a pyrazole ring, a methanesulfonamide group, and a dimethoxyphenyl substituent. These structural features contribute to its unique chemical properties and potential applications in drug discovery and advanced materials.

Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry due to their ability to modulate various biological targets. The presence of the dimethoxyphenyl group in this compound adds further complexity to its structure, potentially enhancing its bioavailability and selectivity. Researchers have explored the role of such compounds in inhibiting key enzymes involved in diseases such as cancer and neurodegenerative disorders. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that similar compounds exhibit potent anti-tumor activity by targeting specific kinases involved in cell proliferation.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The formation of the pyrazole ring is particularly critical, as it often requires precise control over reaction conditions to achieve high yields and purity. Recent advancements in catalytic asymmetric synthesis have enabled researchers to construct such rings with greater efficiency and enantioselectivity, which is crucial for drug development.

From a physical chemistry perspective, the compound exhibits interesting properties such as high thermal stability and solubility in organic solvents. These characteristics make it suitable for use in various industrial applications, including the formulation of pharmaceuticals and the development of advanced polymers. Moreover, the presence of the methanesulfonamide group imparts strong electron-withdrawing effects, which can influence the electronic properties of the molecule and its reactivity in chemical transformations.

In terms of biological activity, this compound has shown promise as a potential lead molecule for drug discovery. Preclinical studies have indicated that it possesses anti-inflammatory and antioxidant properties, which could be harnessed for treating conditions such as arthritis and cardiovascular diseases. Additionally, its ability to cross cellular membranes suggests that it may serve as a delivery vehicle for therapeutic agents.

Looking ahead, ongoing research is focused on optimizing the synthesis of this compound to reduce production costs and improve scalability. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its transition from the laboratory to clinical trials. Furthermore, computational modeling techniques are being employed to predict its interactions with biological systems at an atomic level, providing valuable insights into its mechanism of action.

In conclusion, N-{4-[5-(2,3-dimethoxyphenyl)-1-propanoyl-4,5-dihydro-1H-pyrazol-3-yl]phenyl}methanesulfonamide represents a significant advancement in organic chemistry. Its unique structure, coupled with its promising biological properties, positions it as a valuable tool for addressing unmet medical needs. As research continues to unfold, this compound is likely to play an increasingly important role in both academic and industrial settings.